Cas no 99283-01-9 (Bensulfuron)

• Product Name: Bensulfuron
• CAS No: 99283-01-9
• MF: C₁₅H₁₆N₄O₇S
• MW: 396.375142097473
• CID: 62048
• PubChem ID: 107828
• Update Time: 2025-10-07

Bensulfuron Chemical and Physical Properties

Names and Identifiers

• Bensulfuron
• 2-[[[[[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl]amino]sulfonyl]methyl]benzoic acid
• a-[(4,6-dimethoxypyrimidin-2-ylcarbamoyl)sulfamoyl]-o-toluic acid
• 2-[(4,6-dimethoxypyrimidin-2-yl)carbamoylsulfamoylmethyl]benzoic acid
• [[[[[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl]amino]sulfonyl]methyl]-benzoic acid
• 2-({[(4,6-dimethoxypyrimidin-2-yl)carbamoyl]sulfamoyl}methyl)benzoic acid
• 2-{[({[(4,6-dimethoxypyrimidin-2-yl)amino]carbonyl}amino)sulfonyl]methyl}benzoic acid
• Bensulfuron [ISO]
• Benzoic acid,2-((((((4,6-dimethoxy-2-pyrimidinyl)amino)carbonyl)amino)sulfonyl)methyl)
• UNII-1G14TM383F
• 2-((((((4,6-Dimethoxy-2-pyrimidinyl)amino)carbonyl)amino)sulfonyl)methyl)benzoic acid
• 1G14TM383F
• .ALPHA.-((4,6-DIMETHOXYPYRIMIDIN-2-YLCARBAMOYL)SULFAMOYL)-O-TOLUIC ACID
• 2-[[[[[(4,6-Dimethoxy-2-pyrimidinyl)amino]carbonyl]amino]sulfonyl]methyl]benzoic acid; Bensulfuron; Bensulfuron (Free Acid)
• CHEBI:132880
• NS00005880
• alpha-[(4,6-dimethoxypyrimidin-2-ylcarbamoyl)sulfamoyl]-o-toluic acid
• Benzoic acid, 2-((((((4,6-dimethoxy-2-pyrimidinyl)amino)carbonyl)amino)sulfonyl)methyl)-
• 99283-01-9
• DTXSID3074949
• Bensulfuron (free acid)
• Q27252370
• SCHEMBL20834
• 2-((((4,6-dimethoxypyrimidin-2-yl)carbamoyl)sulfamoyl)methyl)benzoic acid
• DTXCID9049116
• PPWBRCCBKOWDNB-UHFFFAOYSA-N
• ALPHA-((4,6-DIMETHOXYPYRIMIDIN-2-YLCARBAMOYL)SULFAMOYL)-O-TOLUIC ACID

• Inchi： 1S/C15H16N4O7S/c1-25-11-7-12(26-2)17-14(16-11)18-15(22)19-27(23,24)8-9-5-3-4-6-10(9)13(20)21/h3-7H,8H2,1-2H3,(H,20,21)(H2,16,17,18,19,22)
• InChI Key： PPWBRCCBKOWDNB-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1C(=O)O)(NC(NC1N=C(C=C(N=1)OC)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 396.07400
• Monoisotopic Mass: 396.07397
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 165
• XLogP3: 1.3

Experimental Properties

• Density: 1.524
• Melting Point: 185～188
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.621
• PSA: 165.19000
• LogP: 2.38820

Additional information on Bensulfuron

Bensulfuron: A Comprehensive Guide to the Herbicide with CAS No 99283-01-9

Bensulfuron (CAS No 99283-01-9) is a widely used sulfonylurea herbicide known for its selective control of broadleaf weeds and sedges in rice paddies and other agricultural settings. With the increasing global demand for sustainable agriculture, Bensulfuron has gained attention for its efficacy at low application rates, making it a cost-effective and environmentally friendly option for farmers. This article delves into the properties, applications, and modern advancements related to Bensulfuron, addressing common queries such as "how does Bensulfuron work" and "Bensulfuron safety profile."

The chemical structure of Bensulfuron (CAS No 99283-01-9) features a sulfonylurea backbone, which inhibits the enzyme acetolactate synthase (ALS), a critical component in plant amino acid synthesis. This mode of action makes it highly effective against weeds while being safe for crops like rice when used correctly. Farmers often search for "Bensulfuron application rates" and "best practices for Bensulfuron use," highlighting the need for precise dosing to avoid resistance development in weed populations.

In recent years, the agricultural sector has shifted toward integrated weed management (IWM) strategies, where Bensulfuron plays a pivotal role due to its compatibility with other herbicides. Questions like "can Bensulfuron be mixed with other herbicides" are frequently asked, reflecting the growing interest in synergistic solutions. Research has shown that combining Bensulfuron with products like pretilachlor or pyrazosulfuron-ethyl can enhance weed control while minimizing environmental impact.

Environmental safety is another hot topic surrounding Bensulfuron (CAS No 99283-01-9). Studies on its degradation in soil and water have confirmed its relatively short half-life, reducing long-term ecological risks. Searches for "Bensulfuron environmental impact" and "is Bensulfuron safe for aquatic life" underscore the importance of sustainable herbicide use. Regulatory bodies worldwide, including the EPA and EFSA, have evaluated Bensulfuron and approved its use under specific guidelines to ensure safety.

The future of Bensulfuron lies in innovation, with ongoing research focusing on formulations that improve its stability and bioavailability. Nanoencapsulation and controlled-release technologies are being explored to address queries like "how to improve Bensulfuron efficiency." These advancements aim to reduce application frequency and enhance crop protection, aligning with the global push for precision agriculture.

In conclusion, Bensulfuron (CAS No 99283-01-9) remains a cornerstone in modern weed management due to its selectivity, low-dose efficacy, and evolving formulations. By addressing user concerns such as "Bensulfuron resistance management" and "eco-friendly herbicide alternatives," this article highlights its relevance in contemporary agriculture. As the industry evolves, Bensulfuron will continue to adapt, ensuring its place in sustainable farming practices worldwide.